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Compound of Interest

Compound Name: Halosulfuron

Cat. No.: B143276

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Halosulfuron-methyl, a selective sulfonylurea herbicide. The information is
presented to support research, development, and analytical activities related to this compound.
All quantitative data is summarized for clarity, and detailed experimental protocols are provided
based on internationally recognized guidelines.

Core Physicochemical Data

Halosulfuron-methyl (CAS No: 100784-20-1) is a white, odorless, crystalline solid at room
temperature.[1] Its chemical and physical properties are crucial for understanding its
environmental fate, biological activity, and for the development of analytical methods.

Table 1: Chemical Identity of Halosulfuron-methyl
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Identifier Value
methyl 3-chloro-5-[(4,6-dimethoxypyrimidin-2-
IUPAC Name yl)carbamoylsulfamoyl]-1-methylpyrazole-4-
carboxylate[2]
Methyl 3-chloro-5-[[[[(4,6-dimethoxy-2-
CAS Name pyrimidinyl)amino]carbonylJamino]sulfonyl]-1-
methyl-1H-pyrazole-4-carboxylate[2]
CAS Number 100784-20-1[1][2][3]

Molecular Formula

C13H15CINeO7S[1][2][3]

Molecular Weight

434.81 g/mol [3][4]

Chemical Structure

L.r:alt text

[2]

Table 2: Physicochemical Properties of Halosulfuron-methyl
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Property Value Conditions

Melting Point 175.5-177.2 °C[2][5][6] N/A

Density 1.618 g/mL[2][3][5] 25 °C

Vapor Pressure < 1x 1077 mm Hg (<0.01 mPa) 25 °C
[2][5]6]

Water Solubility 0.015 g/L[2][5] 20°C,pH5

1.65 g/L[2][5] 20 °C, pH 7

7.47 g/L[2][6] 20 °C, pH 9

Solubility in Organic Solvents Methanol: 1.616 g/L[2] 20 °C

n-Hexane: 0.01278 g/L[2] 20 °C

Dissociation Constant (pKa) 3.44[7] 22°C (from Ka of 3.61 x 107

at 22.4°C[2])

Octanol-Water Partition Coeff.

(Log Kow) 1.67 (Kow = 47)[2][6] 23°C,pH5

-0.0186 (Kow = 0.96)[2][5][6] 23°C,pH 7

-0.542 (Kow = 0.29)[2][6] 23°C, pH 9

Signaling Pathway and Mechanism of Action

Halosulfuron-methyl belongs to the sulfonylurea class of herbicides.[1][2] Its primary mode of
action is the inhibition of the plant enzyme acetolactate synthase (ALS), also known as
acetohydroxyacid synthase (AHAS).[5][8] This enzyme is critical for the biosynthesis of the
branched-chain amino acids: valine, leucine, and isoleucine.[8][9] As these amino acids are
essential for protein synthesis and cell division, the inhibition of ALS leads to the cessation of
plant growth and eventual death.[5][8] This pathway is specific to plants, fungi, and bacteria,
and the target enzyme is not present in mammals, contributing to its selective herbicidal
activity.[2]
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Mechanism of action for Halosulfuron-methyl.

Experimental Protocols

The determination of the physicochemical properties of chemical substances like
Halosulfuron-methyl is governed by standardized international guidelines, primarily those from
the Organisation for Economic Co-operation and Development (OECD).

1. Melting Point / Melting Range (OECD Guideline 102) This test determines the temperature at
which a substance transitions from a solid to a liquid state.[10][11]

e Principle: A small, representative sample of the substance is heated at a controlled rate, and
the temperatures at which melting begins and is complete are observed. Pure substances
typically exhibit a sharp melting point range of 1-2°C.[10]

e Apparatus: Common methods include the capillary tube method (in a liquid bath or metal
block), Kofler hot bar, or Differential Scanning Calorimetry (DSC).[10][11]

e Methodology (Capillary Method):
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o A small amount of the finely powdered, dry substance is packed into a thin-walled capillary
tube to a height of about 3 mm.

o The capillary is placed in a heating apparatus (e.g., a Mel-Temp or similar device)
alongside a calibrated thermometer.[10]

o The sample is heated rapidly to a temperature approximately 10°C below the expected
melting point.

o The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

o The temperature at which the first droplet of liquid appears is recorded as the start of the
melting range.

o The temperature at which the last solid particle disappears is recorded as the end of the
melting range.

2. Water Solubility (OECD Guideline 105) This guideline describes methods for determining the
saturation mass concentration of a substance in water at a given temperature.[12][13]

e Principle: A surplus of the test substance is equilibrated with water at a constant
temperature. The concentration of the substance in the aqueous phase is then determined
by a suitable analytical method.

e Apparatus: A thermostatically controlled shaker or stirring device, centrifuge, and an
appropriate analytical instrument (e.g., HPLC, LC-MS).

o Methodology (Flask Method - for solubilities > 10~2 g/L):
o An excess amount of the test substance is added to a flask containing purified water.

o The flask is agitated in a constant temperature bath (e.g., 20 £ 0.5 °C) for a sufficient time
to reach equilibrium (typically 24 hours, confirmed by taking measurements at different
time intervals).[6][12]

o The mixture is then centrifuged or filtered to separate the undissolved solid from the
agueous solution.
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o The concentration of Halosulfuron-methyl in the clear aqueous phase is quantified using
a validated analytical method.

o The procedure is repeated to ensure the result is reproducible.

3. Vapor Pressure (OECD Guideline 104) This test measures the saturation pressure above a
solid or liquid substance.[14][15]

e Principle: For substances with very low vapor pressure like Halosulfuron-methyl (<102 Pa),
the gas saturation method is often employed. A stream of inert gas is passed over the
substance at a slow, controlled rate, allowing it to become saturated with the substance's
vapor. The amount of substance transported by the gas is then determined.

o Apparatus: A constant temperature bath, a system for controlling and measuring gas flow,
traps (e.g., sorbent tubes) to collect the vaporized substance, and a sensitive analytical
instrument (GC or LC-MS).

o Methodology (Gas Saturation Method):

o A sample of Halosulfuron-methyl is placed in a thermostatically controlled saturation
chamber.

o A stream of dry inert gas (e.g., nitrogen) is passed through the chamber at a known, slow
flow rate.

o The gas, now saturated with the substance's vapor, passes through a trapping system that
guantitatively captures the substance.

o The mass of the trapped substance is determined analytically after a measured volume of
gas has passed through.

o The vapor pressure is calculated from the mass of the substance, the volume of gas, and
the temperature, using the ideal gas law. Measurements are typically made at several
temperatures.[3][16]

4. Dissociation Constant in Water (OECD Guideline 112) This guideline determines the pKa of
a substance, which is crucial for understanding how properties like solubility and partitioning
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change with pH.[4][17][18]

e Principle: The pKa is determined by measuring the pH of a solution while titrating the acidic
or basic functional groups of the substance with a standard base or acid, respectively.
Spectrophotometric or conductometric methods can also be used.[4][17]

e Apparatus: A temperature-controlled vessel, a calibrated pH meter with an electrode, a
precision burette, and a stirrer.

o Methodology (Titration Method):

o A precise amount of Halosulfuron-methyl is dissolved in purified water (or a water/co-
solvent mixture if solubility is low).

o The solution is placed in a thermostatted vessel, and a pH electrode is immersed in it.
o A standard solution of a strong base (e.g., NaOH) is added incrementally from a burette.
o The pH of the solution is recorded after each addition, allowing the system to equilibrate.

o Aftitration curve (pH vs. volume of titrant) is plotted. The pKa is the pH at the half-
equivalence point.

5. Partition Coefficient (n-octanol/water) (OECD Guideline 107) This test determines the
octanol-water partition coefficient (Kow), a key indicator of a substance's lipophilicity and
potential for bioaccumulation.[19][20]

e Principle: The "Shake Flask™ method involves dissolving the substance in a two-phase
system of n-octanol and water and allowing it to partition between the two immiscible layers
until equilibrium is reached.[21][22]

o Apparatus: Centrifuge tubes with stoppers, a mechanical shaker, a centrifuge, and an
analytical instrument (HPLC is common) to determine concentrations.

o Methodology (Shake Flask Method):

o n-Octanol and water are pre-saturated with each other by mixing for 24 hours and then
separating the layers.
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o A stock solution of Halosulfuron-methyl is prepared in either n-octanol or water.

o The stock solution is added to a centrifuge tube containing measured volumes of both pre-
saturated n-octanol and pre-saturated water. The pH of the water is buffered to the desired
value (e.g., 5, 7, or 9).

o The tube is shaken in a constant temperature bath (e.g., 25°C) until equilibrium is
achieved (a few hours).

o The mixture is centrifuged to ensure complete separation of the two phases.
o Aliquots are carefully taken from both the n-octanol and water layers.

o The concentration of Halosulfuron-methyl in each phase is determined using a suitable
analytical method.

o The Kow is calculated as the ratio of the concentration in the n-octanol phase to the
concentration in the aqueous phase. The result is typically expressed as its base-10
logarithm (Log Kow).

Analytical Workflow: Residue Analysis

The determination of Halosulfuron-methyl residues in complex matrices like soil or crops often
employs a "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QUEChERS) sample
preparation method followed by analysis using Liquid Chromatography with tandem Mass
Spectrometry (LC-MS/MS).
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Workflow for Halosulfuron-methyl residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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